Cas no 93999-89-4 (Carbamic acid, (4-nitrophenyl)-, undecyl ester)

• Product Name: Carbamic acid, (4-nitrophenyl)-, undecyl ester
• CAS No: 93999-89-4
• MF: C₁₈H₂₈N₂O₄
• MW: 336.425925254822
• CID: 752439
• PubChem ID: 523095
• Update Time: 2025-04-19

Carbamic acid, (4-nitrophenyl)-, undecyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (4-nitrophenyl)-, undecyl ester
• undecyl N-(4-nitrophenyl)carbamate
• p-Nitro carbanilic acid, n-undecyl ester
• DTXSID50335152
• 93999-89-4

• Inchi： 1S/C18H28N2O4/c1-2-3-4-5-6-7-8-9-10-15-24-18(21)19-16-11-13-17(14-12-16)20(22)23/h11-14H,2-10,15H2,1H3,(H,19,21)
• InChI Key： NQKPOXVRXBGLGC-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)[N+](=O)[O-])=O)CCCCCCCCCCC

Computed Properties

• Exact Mass: 336.20490738g/mol
• Monoisotopic Mass: 336.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 12
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 84.2Ų